3,3-Dimethyl-1-vinylcyclopentanol

• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 1-ethenyl-3,3-dimethylcyclopentan-1-ol
• InChI: InChI=1S/C9H16O/c1-4-9(10)6-5-8(2,3)7-9/h4,10H,1,5-7H2,2-3H3
• InChI Key: ASCYPCBZHXTNAM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(C1)(C=C)O)C

Description

3,3-Dimethyl-1-vinylcyclopentanol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The reactor was charged with vinylmagnesium bromide (0.6M in THF, 245 ml, 147 mmol) and the solution was cooled to 5-10° C. 3,3-Dimethylcyclopentanone (2a, 15.0 g, 134 mmol) in THF (50 ml) was added over 10 minutes while keeping the temperature of the reaction mixture between 5-10° C. by means of an ice bath. The mixture was stirred for 30 minutes, then quenched with 10% AcOH (150 ml) and extracted with hexane (2×100 ml). The combined organic phases were washed with water, dried (MgSO4), concentrated and distilled bulb-to-bulb to afford 3a (14.3 g, 76% yield) as a colorless liquid.